Cas no 2229262-01-3 (1-{pyrazolo1,5-apyrimidin-6-yl}cyclopropane-1-carbaldehyde)

1-{Pyrazolo[1,5-a]pyrimidin-6-yl}cyclopropane-1-carbaldehyde is a versatile heterocyclic compound featuring a fused pyrazolo[1,5-a]pyrimidine core with a cyclopropane-carbaldehyde substituent. Its unique structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for the development of biologically active molecules. The cyclopropane ring enhances conformational rigidity, while the aldehyde group provides a reactive handle for further functionalization. This compound is particularly useful in medicinal chemistry for designing kinase inhibitors and other targeted therapeutics due to its ability to modulate binding interactions. High purity and stability under standard conditions ensure reliable performance in synthetic applications. Its well-defined reactivity profile facilitates efficient downstream derivatization.
1-{pyrazolo1,5-apyrimidin-6-yl}cyclopropane-1-carbaldehyde structure
2229262-01-3 structure
Product Name:1-{pyrazolo1,5-apyrimidin-6-yl}cyclopropane-1-carbaldehyde
CAS No:2229262-01-3
MF:C10H9N3O
MW:187.197961568832
CID:5968600
PubChem ID:165614134
Update Time:2025-06-14

1-{pyrazolo1,5-apyrimidin-6-yl}cyclopropane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 1-{pyrazolo1,5-apyrimidin-6-yl}cyclopropane-1-carbaldehyde
    • 1-{pyrazolo[1,5-a]pyrimidin-6-yl}cyclopropane-1-carbaldehyde
    • 2229262-01-3
    • EN300-1732087
    • Inchi: 1S/C10H9N3O/c14-7-10(2-3-10)8-5-11-9-1-4-12-13(9)6-8/h1,4-7H,2-3H2
    • InChI Key: PHUIOCVAAAIATR-UHFFFAOYSA-N
    • SMILES: O=CC1(C2C=NC3=CC=NN3C=2)CC1

Computed Properties

  • Exact Mass: 187.074561919g/mol
  • Monoisotopic Mass: 187.074561919g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 252
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 47.3Ų

1-{pyrazolo1,5-apyrimidin-6-yl}cyclopropane-1-carbaldehyde Pricemore >>

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Additional information on 1-{pyrazolo1,5-apyrimidin-6-yl}cyclopropane-1-carbaldehyde

Comprehensive Overview of 1-{Pyrazolo[1,5-a]pyrimidin-6-yl}cyclopropane-1-carbaldehyde (CAS No. 2229262-01-3)

1-{Pyrazolo[1,5-a]pyrimidin-6-yl}cyclopropane-1-carbaldehyde (CAS No. 2229262-01-3) is a high-value heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique pyrazolo[1,5-a]pyrimidine core, combined with a cyclopropane-carbaldehyde moiety, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in kinase inhibition and antimicrobial agents, aligning with the growing demand for novel small-molecule therapeutics.

The compound’s structural complexity and functional groups, such as the aldehyde group, enable diverse chemical modifications, making it a hotspot for drug discovery projects. Recent studies highlight its relevance in targeting cancer pathways and inflammatory diseases, topics frequently searched in academic and industrial databases. Its CAS number 2229262-01-3 is often queried in patent literature, reflecting its commercial and scientific importance.

From a synthetic chemistry perspective, 1-{Pyrazolo[1,5-a]pyrimidin-6-yl}cyclopropane-1-carbaldehyde exemplifies modern trends in fragment-based drug design. Its pyrimidine scaffold is a common motif in FDA-approved drugs, which explains its prominence in medicinal chemistry forums. The compound’s stability and solubility profiles are also under investigation, addressing frequent user queries about ADME properties (Absorption, Distribution, Metabolism, Excretion) in early-stage research.

Environmental and regulatory considerations are another critical aspect. While not classified as hazardous, its handling requires standard laboratory precautions, a topic often discussed in chemical safety guidelines. The rise of green chemistry has also spurred interest in sustainable synthesis routes for such intermediates, a trending search term in organic synthesis communities.

In summary, 1-{Pyrazolo[1,5-a]pyrimidin-6-yl}cyclopropane-1-carbaldehyde (CAS No. 2229262-01-3) represents a bridge between academic innovation and industrial application. Its multifaceted role in biopharmaceuticals and material science ensures its continued relevance in high-impact research, answering the demand for cutting-edge chemical entities in global markets.

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